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An In-depth Technical Guide to Sodium Oxide (Naz=0) for Researchers and Scientists

Abstract

Sodium oxide (Naz0) is an inorganic compound of significant interest in various industrial and
research applications, including the manufacturing of glass, ceramics, and specialty chemicals.
[1][2][3] For researchers, scientists, and drug development professionals, a thorough
understanding of its chemical and physical properties, synthesis protocols, and analytical
methods is crucial. This document provides a comprehensive technical overview of sodium
oxide, including its fundamental characteristics, detailed experimental procedures for its
synthesis and analysis, and its applications in scientific research.

Chemical Identity and Physical Properties

Sodium oxide is an alkali metal oxide with the chemical formula Naz0O.[4][5] It is the anhydride
form of sodium hydroxide.[5][6] Structurally, it adopts an antifluorite crystal lattice, where the
sodium (Nat) ions are tetrahedrally coordinated to four oxide (O27) ions, and the oxide ions are
cubically coordinated to eight sodium ions.[2][7][8] At room temperature, it exists as a white,
crystalline solid.[1][4]

Quantitative Data Summary

The key physical and chemical properties of sodium oxide are summarized in the table below
for easy reference.
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Property Value Reference(s)
Chemical Formula Naz0 [2][9]
Molecular Weight 61.979 g/mol [2][9]
Appearance White crystalline solid [1112]14]
Density 2.27 - 2.49 g/lcm3 [21[61[7]
Melting Point 1,132 °C (2,070 °F; 1,405 K) [1][2]14]
Boiling Point 1,950 °C (3,540 °F; 2,220 K) [2][4]

Sublimation Point

Begins to sublime at 1,275 °C

[21141[7]

Crystal Structure

Antifluorite (face-centered
cubic), cF12

[2]7]

Standard Enthalpy of
Formation (AfHG )

-416 kJ/mol

[2]7]

Gibbs Free Energy (AfG©)

-377.1 kd/mol

[2](7]

Heat Capacity (C)

72.95 J/(mol-K)

[2](6]

Solubility

Reacts violently with water to
form NaOH.[1][4]

[1]14]

Chemical Properties and Reactivity

Sodium oxide is a strongly basic oxide.[7] Its most notable chemical property is its vigorous and

highly exothermic reaction with water to produce sodium hydroxide (NaOH).[4][8]

Reaction with Water: Na2O + H20 — 2NaOH|[4][8]

Due to this reactivity, sodium oxide is considered the base anhydride of sodium hydroxide.[2] It

readily reacts with acids to form the corresponding sodium salt and water. For example, it

reacts with hydrochloric acid (HCI) to produce sodium chloride (NaCl) and water.[7]

Reaction with Acids: Na20 + 2HCI - 2NaCl + H20[7]
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It also reacts with alcohols to yield the corresponding sodium alkoxides.[4]

Synthesis of Sodium Oxide

Several methods exist for the laboratory and industrial preparation of sodium oxide. The choice
of method often depends on the desired purity and scale.

e Reaction of Sodium with Sodium Hydroxide: A common laboratory method involves the
reaction of metallic sodium with sodium hydroxide at elevated temperatures (300-400 °C),
which produces sodium oxide and hydrogen gas.[2][7]

¢ Reaction of Sodium with Sodium Nitrite or Peroxide: Sodium oxide can also be formed by
reacting sodium with sodium nitrite or sodium peroxide.[2][4]

e Thermal Decomposition: The calcination of sodium carbonate at high temperatures (800-
1000 °C) yields sodium oxide and carbon dioxide, though this requires prolonged heating.[4]
Similarly, thermal decomposition of sodium nitrite begins at around 320 °C to produce
sodium oxide.[4]

o Direct Oxidation of Sodium: Burning sodium in a limited supply of air or oxygen produces
sodium oxide, but this method often results in the formation of sodium peroxide (Naz0z) as a
significant byproduct.[2][4] To obtain pure NazO, the resulting mixture can be treated with
excess liquid sodium to reduce the peroxide.[10]

Experimental Protocols

The following sections provide detailed methodologies for a representative synthesis and an
analytical procedure for sodium oxide.

Protocol 1: Laboratory Synthesis via Sodium/Sodium
Hydroxide Reaction

This protocol describes the synthesis of sodium oxide by reacting metallic sodium with sodium
hydroxide, followed by purification.[2][7]

Materials:
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Metallic Sodium (Na)

Sodium Hydroxide (NaOH), anhydrous pellets

Inert atmosphere (e.g., high-purity Argon or Nitrogen)

Reaction vessel suitable for high temperatures (e.g., nickel or iron crucible)

Furnace with temperature control

Vacuum distillation apparatus

Procedure:

Preparation: Ensure all glassware and equipment are thoroughly dried to prevent side
reactions. The entire procedure must be conducted under an inert atmosphere (e.g., in a
glovebox) to exclude moisture and oxygen.

Reaction Setup: Place 2 moles of anhydrous sodium hydroxide and 2 moles of metallic
sodium into the reaction vessel. A slight excess of sodium metal can be used to ensure the
complete conversion of NaOH.[7]

Heating: Heat the mixture in a furnace to a temperature between 300-400 °C.[7] Hydrogen
gas will be evolved during the reaction: 2NaOH + 2Na - 2Naz20 + Ha.

Reaction Monitoring: Maintain the temperature and monitor the reaction until the evolution of
hydrogen gas ceases, indicating the completion of the reaction.

Purification: The crude product contains sodium oxide and any excess unreacted sodium
metal. Purify the product via vacuum distillation at 500-600 °C to remove the excess sodium,
which has a lower boiling point than sodium oxide.[7]

Product Handling and Storage: Cool the purified sodium oxide to room temperature under an
inert atmosphere. The resulting white, crystalline Naz0O is extremely hygroscopic and must
be stored in an airtight container, such as a sealed ampoule or within a glovebox, to prevent
reaction with atmospheric moisture and carbon dioxide.[4]
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Caption: Workflow for the laboratory synthesis of sodium oxide.
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Protocol 2: Determination of Sodium Oxide Content by
Back-Titration

This protocol provides a method for quantifying the sodium oxide content in a solid sample,

such as regenerated sand from sodium silicate casting, by using acid-base back-titration.[11]

Materials:

Sample containing sodium oxide

Sulfuric acid (H2S0a4) standard solution (e.g., 0.1 M)
Sodium hydroxide (NaOH) standard solution (e.g., 0.1 M)
Bromcresol green-methyl red mixed indicator

Deionized water

Heating and stirring plate, beakers, burette, filtration apparatus

Procedure:

Sample Preparation: Weigh a precise amount of the solid sample and place it into a beaker.

Acid Digestion: Add a known excess volume of standard sulfuric acid solution and a sufficient
amount of deionized water to the sample.

Heating and Stirring: Heat the mixture to 80-90 °C and stir continuously for 30-40 minutes.
This ensures that all the basic sodium oxide reacts with the sulfuric acid: Na2O + H2SO4 -
Na2S0a4 + H20.[11]

Cooling and Filtration: Cool the mixture to room temperature and filter it to separate the
insoluble residue from the filtrate, which contains the unreacted sulfuric acid.

Washing: Wash the filter residue with deionized water until the washing liquid is neutral.
Combine the washing liquid with the original filtrate. This ensures all the unreacted acid is
collected for titration.
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e Titration: Add a few drops of the bromcresol green-methyl red indicator to the combined
filtrate. Titrate the solution with the standard sodium hydroxide solution until the color
changes from red to green, marking the endpoint. Record the volume of NaOH consumed.
[11]

o Calculation: Calculate the amount of sulfuric acid that reacted with the sodium oxide by
subtracting the amount that was neutralized by the NaOH titrant from the initial amount of
acid added. From this, the mass and percentage of sodium oxide in the original sample can
be determined.
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Caption: Analytical workflow for Na2O determination by back-titration.
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Applications in Research and Drug Development

While sodium oxide itself is too reactive for direct therapeutic use, its role in chemical synthesis
and materials science is relevant to the pharmaceutical and research sectors.

¢ Glass and Ceramics Production: Sodium oxide is a fundamental component in the
manufacturing of various glasses and ceramics.[1][3][9] It acts as a flux to lower the melting
temperature of silica.[3][12] This is relevant for producing specialized laboratory glassware
and ceramic components for scientific apparatus.

e Chemical Synthesis: As a strong base, Na=O can be used in various chemical reactions.
High-purity sodium oxide serves as a reactant or intermediate in the synthesis of other
sodium-based compounds, including certain pharmaceutical precursors.[13]

o Dehydrating Agent: Due to its high reactivity with water, it can be used as a powerful
dehydrating agent or desiccant in specific applications where its basicity is not a concern.[9]

e Research and Development: Sodium oxide is utilized in materials science research to
explore new materials, such as sodium-ion battery components and specialized glasses with
unique optical or physical properties.[13][14] In sodium-cooled fast reactors, the reaction
between sodium oxide and silica is an important area of safety research.[15]

Safety and Handling

Sodium oxide is a hazardous substance that requires careful handling.

o Corrosivity: It is extremely corrosive and can cause severe damage to the skin, eyes, and
respiratory tract.[1][5]

» Reactivity: It reacts violently and exothermically with water, which can cause boiling and
spattering of the corrosive solution.[1][4]

» Handling: All handling should be performed in a controlled environment, such as a fume
hood or glovebox, while wearing appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[4]
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o Storage: Store in a cool, dry, well-ventilated area, separated from acids, water, and food
products.[4] Containers must be kept tightly sealed.[4]

e Disposal: Sodium oxide should be neutralized carefully by slow addition to a large volume of
cold, acidified water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b227187#chemical-formula-and-molecular-weight-of-
sodium-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b227187#chemical-formula-and-molecular-weight-of-sodium-oxide
https://www.benchchem.com/product/b227187#chemical-formula-and-molecular-weight-of-sodium-oxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b227187?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

